Cas no 2649081-23-0 (Tert-butyl 4-isocyanato-3-methylpiperidine-1-carboxylate)

Tert-butyl 4-isocyanato-3-methylpiperidine-1-carboxylate structure
2649081-23-0 structure
Product Name:Tert-butyl 4-isocyanato-3-methylpiperidine-1-carboxylate
CAS No:2649081-23-0
MF:C12H20N2O3
MW:240.298803329468
CID:5868526
PubChem ID:165858680
Update Time:2023-11-20

Tert-butyl 4-isocyanato-3-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • EN300-1903599
    • 2649081-23-0
    • tert-butyl 4-isocyanato-3-methylpiperidine-1-carboxylate
    • Tert-butyl 4-isocyanato-3-methylpiperidine-1-carboxylate
    • Inchi: 1S/C12H20N2O3/c1-9-7-14(6-5-10(9)13-8-15)11(16)17-12(2,3)4/h9-10H,5-7H2,1-4H3
    • InChI Key: GSYKLHMOSSVWTL-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CCC(C(C)C1)N=C=O)=O

Computed Properties

  • Exact Mass: 240.14739250g/mol
  • Monoisotopic Mass: 240.14739250g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 59Ų

Tert-butyl 4-isocyanato-3-methylpiperidine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1903599-1g
tert-butyl 4-isocyanato-3-methylpiperidine-1-carboxylate
2649081-23-0
1g
$1543.0 2023-09-18
Enamine
EN300-1903599-5g
tert-butyl 4-isocyanato-3-methylpiperidine-1-carboxylate
2649081-23-0
5g
$4475.0 2023-09-18
Enamine
EN300-1903599-10g
tert-butyl 4-isocyanato-3-methylpiperidine-1-carboxylate
2649081-23-0
10g
$6635.0 2023-09-18
Enamine
EN300-1903599-0.05g
tert-butyl 4-isocyanato-3-methylpiperidine-1-carboxylate
2649081-23-0
0.05g
$1296.0 2023-09-18
Enamine
EN300-1903599-0.1g
tert-butyl 4-isocyanato-3-methylpiperidine-1-carboxylate
2649081-23-0
0.1g
$1357.0 2023-09-18
Enamine
EN300-1903599-0.25g
tert-butyl 4-isocyanato-3-methylpiperidine-1-carboxylate
2649081-23-0
0.25g
$1420.0 2023-09-18
Enamine
EN300-1903599-0.5g
tert-butyl 4-isocyanato-3-methylpiperidine-1-carboxylate
2649081-23-0
0.5g
$1482.0 2023-09-18
Enamine
EN300-1903599-1.0g
tert-butyl 4-isocyanato-3-methylpiperidine-1-carboxylate
2649081-23-0
1g
$1543.0 2023-06-01
Enamine
EN300-1903599-2.5g
tert-butyl 4-isocyanato-3-methylpiperidine-1-carboxylate
2649081-23-0
2.5g
$3025.0 2023-09-18
Enamine
EN300-1903599-5.0g
tert-butyl 4-isocyanato-3-methylpiperidine-1-carboxylate
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$4475.0 2023-06-01
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